Cas no 1361678-84-3 (3-(2,5-Dichlorophenyl)-2-fluoropyridine-5-acetonitrile)

• Product Name: 3-(2,5-Dichlorophenyl)-2-fluoropyridine-5-acetonitrile
• CAS No: 1361678-84-3
• MF: C₁₃H₇Cl₂FN₂
• MW: 281.11248421669
• CID: 4912753
• Update Time: 2025-07-23

3-(2,5-Dichlorophenyl)-2-fluoropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dichlorophenyl)-2-fluoropyridine-5-acetonitrile

• Inchi： 1S/C13H7Cl2FN2/c14-9-1-2-12(15)10(6-9)11-5-8(3-4-17)7-18-13(11)16/h1-2,5-7H,3H2
• InChI Key： ZNNCVPULGIYQDH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(=NC=C(CC#N)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• XLogP3: 3.8
• Topological Polar Surface Area: 36.7

Additional information on 3-(2,5-Dichlorophenyl)-2-fluoropyridine-5-acetonitrile

Introduction to 3-(2,5-Dichlorophenyl)-2-fluoropyridine-5-acetonitrile (CAS No. 1361678-84-3)

3-(2,5-Dichlorophenyl)-2-fluoropyridine-5-acetonitrile is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile applications. This compound, identified by the CAS number 1361678-84-3, has garnered attention due to its role as a key intermediate in the synthesis of various biologically active molecules. The presence of both chloro and fluoro substituents on the aromatic ring, coupled with the acetonitrile group, makes it a valuable building block for medicinal chemists exploring novel therapeutic agents.

The chemical structure of 3-(2,5-Dichlorophenyl)-2-fluoropyridine-5-acetonitrile consists of a pyridine core substituted with a fluoropyridine moiety at the 2-position and an acetonitrile group at the 5-position. The 2,5-dichlorophenyl ring introduces additional electronic and steric effects that can influence the reactivity and binding properties of the compound. This unique arrangement has made it a focal point in recent research aimed at developing new pharmaceuticals with enhanced efficacy and reduced side effects.

In recent years, there has been a surge in interest regarding fluorinated pyridines due to their ability to improve metabolic stability and binding affinity in drug candidates. The fluorine atom, being highly electronegative, can modulate the electronic properties of adjacent functional groups, thereby influencing the overall pharmacokinetic profile of the molecule. The compound's dual substitution with chlorine atoms further enhances its potential as a scaffold for drug discovery, allowing for fine-tuning of its biological activity through structural modifications.

One of the most compelling aspects of 3-(2,5-Dichlorophenyl)-2-fluoropyridine-5-acetonitrile is its utility in the synthesis of kinase inhibitors, which are among the most widely studied therapeutic agents in oncology and inflammatory diseases. Kinases play a crucial role in cell signaling pathways, and their dysregulation is often associated with various pathological conditions. By leveraging the scaffold's inherent properties, researchers have been able to design molecules that selectively inhibit specific kinases, leading to promising results in preclinical studies.

The acetonitrile group in the molecule not only contributes to its solubility but also serves as a handle for further chemical manipulation. This allows for easy conjugation with other functional groups or bioactive moieties, enabling the creation of hybrid compounds with tailored properties. Such flexibility is particularly valuable in medicinal chemistry, where iterative design and optimization are essential for developing lead compounds with optimal pharmacological profiles.

Recent advancements in computational chemistry have further highlighted the potential of 3-(2,5-Dichlorophenyl)-2-fluoropyridine-5-acetonitrile as a starting point for drug discovery. Molecular modeling studies have demonstrated that subtle changes in its structure can significantly impact its binding affinity to target proteins. These insights have guided synthetic efforts toward optimizing key interactions within the binding pocket, leading to more potent and selective inhibitors.

The compound's relevance extends beyond kinase inhibition; it has also been explored as a precursor for developing antiviral and antibacterial agents. The combination of electron-withdrawing groups such as chlorine and fluorine enhances its ability to interact with biological targets through both hydrophobic and electrostatic interactions. This makes it an attractive candidate for designing molecules that can disrupt pathogenic processes without causing undue toxicity.

In conclusion, 3-(2,5-Dichlorophenyl)-2-fluoropyridine-5-acetonitrile (CAS No. 1361678-84-3) represents a cornerstone in modern pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable tool for medicinal chemists striving to develop innovative therapeutic solutions. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.